Cas no 921774-67-6 (2-chloro-6-fluoro-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide)

• Product Name: 2-chloro-6-fluoro-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide
• CAS No: 921774-67-6
• MF: C₁₅H₁₀ClFN₂O₂
• MW: 304.703505992889
• CID: 6382386
• PubChem ID: 16820465
• Update Time: 2025-05-24

2-chloro-6-fluoro-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide
• Benzamide, 2-chloro-N-(2,3-dihydro-2-oxo-1H-indol-5-yl)-6-fluoro-
• 2-chloro-6-fluoro-N-(2-oxo-1,3-dihydroindol-5-yl)benzamide
• F2257-0259
• 921774-67-6
• 2-chloro-6-fluoro-N-(2-oxoindolin-5-yl)benzamide
• AB00678201-01
• AKOS024632225

• Inchi： 1S/C15H10ClFN2O2/c16-10-2-1-3-11(17)14(10)15(21)18-9-4-5-12-8(6-9)7-13(20)19-12/h1-6H,7H2,(H,18,21)(H,19,20)
• InChI Key： WBBJOHOLVJVABW-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CC(=O)N2)(=O)C1=C(F)C=CC=C1Cl

Computed Properties

• Exact Mass: 304.0414834g/mol
• Monoisotopic Mass: 304.0414834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.478±0.06 g/cm3(Predicted)
• Boiling Point: 431.9±45.0 °C(Predicted)
• pka: 11.23±0.20(Predicted)

Additional information on 2-chloro-6-fluoro-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide

Comprehensive Overview of 2-chloro-6-fluoro-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide (CAS No. 921774-67-6)

2-chloro-6-fluoro-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide, with the CAS number 921774-67-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug discovery and development. The presence of both chloro and fluoro substituents, along with the indole moiety, makes it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents, especially in the fields of oncology and neurology.

In recent years, the demand for heterocyclic compounds like 2-chloro-6-fluoro-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide has surged due to their relevance in targeted drug delivery and precision medicine. The compound's ability to interact with specific biological targets, such as enzymes and receptors, has made it a subject of intense study. For instance, its structural similarity to known kinase inhibitors has prompted investigations into its potential as an anticancer agent. Additionally, the indole core is a common feature in many natural products and pharmaceuticals, further enhancing its appeal to researchers.

The synthesis of 2-chloro-6-fluoro-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide typically involves multi-step organic reactions, including amide coupling and halogenation. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm the compound's identity and assess its quality. Given the growing interest in green chemistry, efforts are also being made to optimize the synthesis route to minimize environmental impact.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 2-chloro-6-fluoro-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide in drug development?" Current research suggests that its derivatives could be valuable in treating diseases characterized by abnormal cell proliferation, such as certain cancers. Moreover, its neuroprotective properties are being explored in the context of neurodegenerative disorders like Alzheimer's and Parkinson's disease. These findings align with the broader trend of repurposing existing compounds for new therapeutic uses, a strategy that has gained traction in the pharmaceutical industry.

Another area of interest is the compound's structure-activity relationship (SAR), which is crucial for understanding how modifications to its molecular framework affect its biological activity. Researchers are particularly keen on identifying the optimal substituents that enhance its efficacy while minimizing side effects. This line of inquiry is part of a larger effort to develop next-generation small-molecule drugs that are both potent and selective. The compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), are also under scrutiny to ensure its suitability for clinical use.

From an industrial perspective, the scalability of 2-chloro-6-fluoro-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide production is a key consideration. Manufacturers are investing in continuous flow chemistry and other innovative technologies to streamline its synthesis and reduce costs. This is particularly important given the compound's potential as a high-value intermediate in the production of more complex pharmaceuticals. The ability to produce it in large quantities without compromising quality is essential for meeting the demands of preclinical and clinical studies.

In conclusion, 2-chloro-6-fluoro-N-(2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide (CAS No. 921774-67-6) represents a promising candidate for further research and development in the pharmaceutical sector. Its unique chemical properties and potential therapeutic applications make it a valuable asset in the quest for innovative treatments. As scientific understanding of its mechanisms of action deepens, it is likely to play an increasingly important role in addressing unmet medical needs. For researchers and industry professionals alike, staying abreast of the latest developments related to this compound is essential for leveraging its full potential.